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Compound of Interest

Compound Name: Mesuagin

Cat. No.: B15556917 Get Quote

Mesuagin, a naturally occurring neoflavonoid, has emerged as a molecule of interest in the

field of drug discovery. Extracted from plants such as Mammea punctata and Mesua racemosa,

this compound possesses a unique chemical structure that positions it as a potential candidate

for therapeutic development.[1] While research is in its early stages, the known biological

activities of related compounds and extracts from its source plants suggest promising avenues

for further investigation.

Chemical and Physical Properties
Mesuagin is chemically identified as 5-hydroxy-8,8-dimethyl-6-(2-methylpropanoyl)-4-

phenylpyrano[2,3-h]chromen-2-one. Its fundamental properties are summarized in the table

below.

Property Value

Molecular Formula C₂₄H₂₂O₅

Molecular Weight 390.4 g/mol

Appearance Solid

CAS Number 21721-08-4
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Currently, specific data on the biological activities of isolated Mesuagin is limited. However, the

broader class of neoflavonoids, to which Mesuagin belongs, is known to exhibit a wide range

of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer activities.

This suggests that Mesuagin may possess similar therapeutic potential.

Anticancer and Cytotoxic Potential
While direct studies on Mesuagin's anticancer effects are not yet available, extracts from the

Mesua genus, from which Mesuagin can be isolated, have demonstrated cytotoxic and anti-

proliferative properties. For instance, extracts from Mesua ferrea have shown activity against

various cancer cell lines. Further research is warranted to determine if Mesuagin is a

contributing component to this observed activity and to elucidate its specific mechanism of

action.

Antimicrobial Activity
Extracts from plants containing Mesuagin have also been investigated for their antimicrobial

properties. These studies indicate potential efficacy against certain bacterial strains. The

investigation of pure Mesuagin is a necessary next step to identify its specific antimicrobial

spectrum and potency.

Experimental Protocols
Due to the preliminary stage of research on Mesuagin, detailed and validated experimental

protocols for its application in drug discovery are not yet established. However, general

methodologies for screening and evaluating natural products can be adapted for Mesuagin.

General Workflow for Bioactivity Screening of Mesuagin
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Caption: A generalized workflow for the initial stages of drug discovery involving Mesuagin.

Future Directions
The exploration of Mesuagin's therapeutic potential is an emerging area of research. Future

studies should focus on:

Comprehensive Biological Screening: Evaluating the cytotoxic, anti-inflammatory,

antimicrobial, and antioxidant activities of purified Mesuagin.

Mechanism of Action Studies: Elucidating the specific molecular targets and signaling

pathways affected by Mesuagin.

In Vivo Efficacy and Safety: Conducting animal studies to assess the therapeutic efficacy

and safety profile of Mesuagin for specific disease models.
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The development of detailed application notes and protocols for Mesuagin in drug discovery

will be contingent on the generation of robust data from these future research endeavors. As

the scientific community continues to investigate the vast potential of natural products,

compounds like Mesuagin hold promise for the development of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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